![molecular formula C17H17ClFN5O2S B2646500 2-[6-(tert-butylthio)-3-oxo[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl]-N-(2-chloro-4-fluorophenyl)acetamide CAS No. 1040653-77-7](/img/structure/B2646500.png)
2-[6-(tert-butylthio)-3-oxo[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl]-N-(2-chloro-4-fluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of this compound includes a 1,2,4-triazole ring, which is a five-membered ring containing three nitrogen atoms and two carbon atoms . The triazole ring is attached to a pyridazine ring, which is a six-membered ring with two nitrogen atoms. The compound also contains a tert-butylthio group, a fluorophenyl group, and an acetamide group.Scientific Research Applications
Antiasthma Agents
Research into triazolo[1,5-c]pyrimidines, which share a core structure with the compound , has identified potential applications as antiasthma agents. These compounds have shown activity as mediator release inhibitors, suggesting a potential pathway for treating asthma by inhibiting histamine release from basophils (Medwid et al., 1990).
Cardiovascular Agents
Another study highlighted the synthesis of 1,2,4-triazolo[1,5-a]pyrimidines with significant coronary vasodilating and antihypertensive activities. Such research underlines the potential cardiovascular benefits of related compounds, including the one , offering a foundation for the development of new cardiovascular drugs (Sato et al., 1980).
Novel Heterocyclic Compounds
The development and biological assessment of [[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides with an 1,2,4-oxadiazol cycle indicate a variety of interesting biological properties, pointing towards the versatility of this chemical framework in drug design and discovery (Karpina et al., 2019).
Antiviral Activity
Compounds derived from the triazolo[4,3-b]pyridazine framework have been investigated for their antiviral activities, specifically against the hepatitis-A virus (HAV). This suggests potential therapeutic applications for related compounds in treating viral infections (Shamroukh & Ali, 2008).
Structural Analysis and Medicinal Chemistry
Studies on pyridazine derivatives, including structural analysis, DFT calculations, and pharmacological evaluations, emphasize the importance of these heterocycles in medicinal chemistry. For instance, the structural and electronic properties of triazolo[4,3-b]pyridazines have been thoroughly examined, highlighting their significance in the development of new therapeutic agents (Sallam et al., 2021).
properties
IUPAC Name |
2-(6-tert-butylsulfanyl-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl)-N-(2-chloro-4-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17ClFN5O2S/c1-17(2,3)27-15-7-6-13-21-23(16(26)24(13)22-15)9-14(25)20-12-5-4-10(19)8-11(12)18/h4-8H,9H2,1-3H3,(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSNSRSPKOAILNF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)SC1=NN2C(=NN(C2=O)CC(=O)NC3=C(C=C(C=C3)F)Cl)C=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17ClFN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[6-(tert-butylthio)-3-oxo[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl]-N-(2-chloro-4-fluorophenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.